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Compound of Interest

Compound Name: Regadenoson-d3

Cat. No.: B12412869

For Researchers, Scientists, and Drug Development Professionals

Introduction

Regadenoson-d3 is a deuterated analog of Regadenoson, a selective A2A adenosine receptor
agonist. Accurate preparation and storage of Regadenoson-d3 solutions are critical for reliable
experimental outcomes in research and drug development. These application notes provide
detailed protocols and storage conditions to ensure the integrity and stability of Regadenoson-
d3 solutions.

Data Presentation
Solubility of Regadenoson

The following table summarizes the solubility of the non-deuterated parent compound,
Regadenoson, in various solvents. This data serves as a strong proxy for Regadenoson-d3.
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Solvent Approximate Solubility Reference
DMSO 14 mg/mL [1]

78 mg/mL [2]

2 mg/mL (clear solution) [3]

Dimethylformamide (DMF) 10 mg/mL [1]

1:1 DMSO:PBS (pH 7.2) 0.5 mg/mL [1]

Ethanol Sparingly soluble (1 mg/mL) [4]
2 mg/mL [2]
Sparingly soluble (> 10 mg/mL,
Water highly soluble noted but may [4]
refer to a specific salt form)
Insoluble [2]

Chloroform and Ether

Practically insoluble

[4]

Note: It is recommended to first dissolve Regadenoson in DMSO before diluting with an

aqueous buffer for maximum solubility in aqueous solutions.[1]

Storage and Stability of Regadenoson

The stability of Regadenoson in different forms is outlined below. These conditions are

recommended for its deuterated analog, Regadenoson-d3.
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Storage o
Form Stability Reference
Temperature
Crystalline Solid -20°C > 4 years [1]
Stock Solution in
-80°C 1 year [2]
Solvent (e.g., DMSO)
-20°C 1 month [2]
] Not Recommended Should not be stored
Aqueous Solution [1]

for long-term storage for more than one day

Experimental Protocols
Protocol 1: Preparation of a Regadenoson-d3 Stock
Solution in DMSO

This protocol describes the preparation of a 10 mg/mL stock solution of Regadenoson-d3 in
dimethyl sulfoxide (DMSO).

Materials:

Regadenoson-d3 (crystalline solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Inert gas (e.g., Argon or Nitrogen)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes
Procedure:

» Equilibrate: Allow the vial of Regadenoson-d3 solid to equilibrate to room temperature
before opening to prevent moisture condensation.
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o Weigh: Accurately weigh the desired amount of Regadenoson-d3 solid using a calibrated
analytical balance. For example, to prepare 1 mL of a 10 mg/mL solution, weigh 10 mg of the
solid.

o Dissolve: Transfer the weighed solid to a sterile vial. Add the appropriate volume of
anhydrous DMSO. For a 10 mg/mL solution, add 1 mL of DMSO.

o Purge with Inert Gas: Before capping, purge the headspace of the vial with an inert gas like
argon or nitrogen to displace oxygen and minimize oxidation.[1]

o Vortex: Cap the vial tightly and vortex thoroughly until the solid is completely dissolved.
Gentle warming (e.qg., in a 37°C water bath) may be applied if necessary to aid dissolution.

» Aliquot: For long-term storage and to avoid repeated freeze-thaw cycles, aliquot the stock
solution into smaller, single-use volumes in sterile microcentrifuge tubes.[2]

o Store: Store the aliquots at -80°C for up to 1 year or at -20°C for up to 1 month.[2]

Protocol 2: Preparation of an Aqueous Working Solution
of Regadenoson-d3

This protocol details the preparation of a 100 uM aqueous working solution of Regadenoson-
d3 in Phosphate-Buffered Saline (PBS, pH 7.2) from a 10 mg/mL DMSO stock solution. The
molecular weight of Regadenoson is 390.35 g/mol ; the molecular weight of Regadenoson-d3
will be slightly higher (approximately 393.37 g/mol ). For this protocol, the molecular weight of
the parent compound is used for approximation.

Materials:

Regadenoson-d3 stock solution in DMSO (10 mg/mL)

Phosphate-Buffered Saline (PBS), pH 7.2

Sterile conical tubes or vials

Calibrated micropipettes
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Procedure:

o Calculate Stock Concentration in Molarity:
o Molarity (M) = (Concentration in mg/mL) / (Molecular Weight in g/mol ) * 1000
o Molarity (M) = (10 mg/mL) / (390.35 g/mol ) * 1000 = 25.6 mM

 Calculate Dilution Factor:
o Desired working concentration = 100 uM = 0.1 mM

o Dilution Factor = (Stock Concentration) / (Working Concentration) = 25.6 mM /0.1 mM =
256

o Prepare Working Solution:

[¢]

Thaw a single aliquot of the 10 mg/mL Regadenoson-d3 DMSO stock solution.

o In a sterile tube, add the required volume of PBS. For example, to make 1 mL of the
working solution, add approximately 996.1 uL of PBS.

o Add the calculated volume of the DMSO stock solution to the PBS. For a 1:256 dilution to
make 1 mL, add 1000 pL / 256 = 3.9 pL of the stock solution.

o Note: For maximum solubility, the Regadenoson-d3/DMSO solution should be added to
the aqueous buffer and mixed immediately.[1]

» Mix: Gently vortex the solution to ensure it is homogenous.

o Use Immediately: It is strongly recommended to use the freshly prepared aqueous solution
on the same day. Storage of aqueous solutions for more than one day is not advised.[1]

Visualizations
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Solution Preparation Workflow

Start: Regadenoson-d3 Solid

Weigh Solid

[Dissolve in Anhydrous DMSO]

[Purge with Inert Gas)
[Vortex to Dissolve]

DMSO Stock Solution

Aqueous WorkingvSolution Preparation

Dilute DMSO Stock
with Aqueous Buffer (e.g., PBS)

Mix Thoroughly

Agueous Working Solution

Use Immediately
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Regadenoson-d3 Storage and Stability

Stock Solution in Solvent

Crystalline Solid (e.g., DMSO)

Aqueous Solution

-20°C
> 4 years

-20°C
1 month

Use Same Day
(Do not store > 1 day)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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